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Compound of Interest

Compound Name: Fas C-Terminal Tripeptide

Cat. No.: B15623289 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
The Fas receptor (FasR), also known as CD95 or APO-1, is a transmembrane protein that

plays a pivotal role in initiating the extrinsic pathway of apoptosis, or programmed cell death.[1]

Upon binding its cognate ligand, FasL, the receptor trimerizes, leading to the formation of the

Death-Inducing Signaling Complex (DISC) and the activation of a caspase cascade that

culminates in cellular demise.

This process is tightly regulated. A key negative regulator is the Fas-associated phosphatase-1

(FAP-1), a protein tyrosine phosphatase that binds to the C-terminal tripeptide motif (Ser-Leu-

Val) of the Fas receptor.[2][3] This interaction can sequester the Fas receptor, preventing its

surface expression, or otherwise inhibit the formation of a functional DISC, thereby rendering

cells resistant to Fas-mediated apoptosis.[1][4]

The Fas C-Terminal Tripeptide (Ac-Ser-Leu-Val-OH) is a synthetic peptide that competitively

inhibits the Fas/FAP-1 interaction.[1][2] By blocking the anti-apoptotic action of FAP-1, this

tripeptide can restore or enhance sensitivity to Fas-mediated cell death, making it an invaluable

tool for apoptosis research and the development of novel cancer therapeutics.[1][5] These

notes provide detailed protocols for the reconstitution, handling, and application of the

lyophilized Fas C-Terminal Tripeptide.
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Product Information and Properties
Proper handling and storage are critical for maintaining the stability and activity of the peptide.

The key characteristics are summarized below.

Property Description

Sequence Ac-Ser-Leu-Val-OH

Molecular Weight 359.42 g/mol [1][6]

CAS Number 189109-90-8[1][6]

Appearance White to off-white solid[1]

Solubility
Insoluble in water. Soluble in DMSO (≥35.9

mg/mL) and Ethanol (≥10.04 mg/mL).[1]

Storage (Lyophilized)
Store desiccated at -20°C for up to 36 months.

[1][6]

Storage (Solution)

Aliquot and store at -20°C. Use within one

month to avoid degradation. Avoid repeated

freeze-thaw cycles.[1][6]

Signaling Pathways
The following diagrams illustrate the Fas signaling pathway and the mechanism of action for

the Fas C-Terminal Tripeptide.
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Diagram 1: The Fas-mediated apoptotic signaling pathway.
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Start:
Lyophilized Peptide Vial

1. Equilibrate vial and
solvent to room temperature

2. Centrifuge vial briefly
(e.g., 1,000 x g, 1 min)

3. Add sterile anhydrous DMSO
to desired concentration

4. Dissolve peptide
(Gently vortex/swirl)

Is solution clear?

 No
(sonicate briefly)

5. Aliquot into single-use tubes

 Yes

Store at -20°C
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Start: Cells expressing
Fas and FAP-1

1. Treat cells with or without
Fas C-Terminal Tripeptide

2. Harvest and lyse cells
in non-denaturing buffer

3. Pre-clear lysate with
control beads

4. Incubate lysate with
anti-Fas antibody

5. Add Protein A/G beads to
capture antibody complex

6. Wash beads to remove
non-specific binders

7. Elute proteins from beads

8. Analyze by Western Blot
(Probe for FAP-1)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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